Cas no 1795300-20-7 (3-chloro-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide)

• Product Name: 3-chloro-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide
• CAS No: 1795300-20-7
• CID: 5368000
• Update Time: 2025-05-30

3-chloro-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-2-methylbenzenesulfonamide
• 3-chloro-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide

• Inchi： 1S/C14H16ClN4O2S/c1-11-12(15)3-2-4-13(11)22(20,21)17-7-8-18-9-10-19-14(18)5-6-16-19/h2-6,9-10,16-17H,7-8H2,1H3
• InChI Key： BZZFTKHRLNIVLO-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2=C3C=CNN3C=C2)(=O)=O)=CC=CC(Cl)=C1C

Additional information on 3-chloro-2-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide

3-Chloro-2-Methyl-N-(2-{1H-Pyrazolo[1,5-a]Imidazol-1-Yl}Ethyl)Benzene-1-Sulfonamide: A Comprehensive Overview

3-Chloro-2-Methyl-N-(2-{1H-Pyrazolo[1,5-a]Imidazol-1-Yl}Ethyl)Benzene-1-Sulfonamide, identified by the CAS number 1795300-20-7, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug development due to their ability to inhibit various enzymes and receptors. The structure of this molecule incorporates a benzene ring substituted with a chlorine atom at position 3 and a methyl group at position 2, further modified by a sulfonamide group at position 1. The nitrogen atom in the sulfonamide group is connected to an ethyl chain that terminates with a pyrazolo[1,5-a]imidazole moiety.

The pyrazolo[1,5-a]imidazole ring system is a heterocyclic structure that has gained attention in recent years due to its unique electronic properties and potential for bioactivity. This bicyclic system consists of two fused rings: an imidazole ring and a pyrazole ring. The presence of this heterocycle in the molecule suggests that the compound may exhibit interesting pharmacological properties, such as anti-inflammatory or antitumor activity. Recent studies have highlighted the importance of heterocyclic compounds in drug design, particularly those with multiple nitrogen atoms, as they can interact with various biological targets through hydrogen bonding and other non-covalent interactions.

The synthesis of 3-Chloro-2-Methyl-N-(2-{1H-Pyrazolo[1,5-a]Imidazol-1-Yl}Ethyl)Benzene-1-Sulfonamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of the benzene ring with appropriate substituents, followed by the introduction of the sulfonamide group and subsequent coupling with the pyrazolo[1,5-a]imidazole derivative. The synthesis likely requires precise control over reaction conditions to ensure high yields and purity of the final product. Researchers have reported successful syntheses of similar compounds using methods such as nucleophilic aromatic substitution or coupling reactions under catalytic conditions.

In terms of physical properties, this compound is expected to have a melting point in the range typical for sulfonamides, which are generally stable at room temperature but may decompose upon heating. The solubility characteristics of this compound would depend on its molecular structure; however, sulfonamides are often poorly soluble in water due to their hydrophobic nature. To enhance solubility for pharmaceutical applications, researchers may explore strategies such as co-crystallization or formulation techniques.

The biological activity of 3-Chloro-2-Methyl-N-(2-{1H-Pyrazolo[1,5-a]Imidazol-1-Yl}Ethyl)Benzene-1-Sulfonamide has been studied in various contexts. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, preliminary studies suggest that this compound may exhibit cytotoxic effects against cancer cell lines, indicating its potential role in antitumor therapy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various biological targets using molecular docking studies. These studies provide insights into how the molecule interacts with proteins at the atomic level and guide further optimization efforts. For instance, modifications to the ethyl chain or substitutions on the benzene ring could enhance binding affinity or improve pharmacokinetic properties such as absorption and metabolism.

In conclusion, 3-Chloro-2-Methyl-N-(2-{1H-Pyrazolo[1,5-a]Imidazol-1-Yl}Ethyl)Benzene-1-Sulfonamide, CAS No 1795300-20-7, represents a promising lead compound in drug discovery due to its unique structural features and potential biological activities. Continued research into its synthesis, characterization, and pharmacological properties will undoubtedly contribute to its development as a therapeutic agent in various disease areas.